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Compound of Interest

Compound Name: Decarbonyl Rivaroxaban-d4

Cat. No.: B15142752

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available safety data, handling
procedures, and physicochemical properties of Decarbonyl Rivaroxaban-d4. This document
is intended to serve as a key resource for laboratory personnel and researchers engaged in the
study and use of this stable isotope-labeled impurity of the anticoagulant drug Rivaroxaban.

Introduction

Decarbonyl Rivaroxaban-d4 is a deuterated form of a known Rivaroxaban impurity.[1] Stable
isotope-labeled compounds such as this are essential internal standards for quantitative
analysis by mass spectrometry, enabling precise tracking and measurement in biological
matrices.[2] Understanding the safety and handling of this compound is critical for ensuring
laboratory safety and experimental integrity. While a specific Safety Data Sheet (SDS) for
Decarbonyl Rivaroxaban-d4 is not publicly available, this guide synthesizes information from
the SDS of related compounds, including Rivaroxaban-d4 and the non-deuterated Decarbonyl
Rivaroxaban, to provide the most comprehensive safety profile possible.

Physicochemical Properties

The fundamental physicochemical characteristics of Decarbonyl Rivaroxaban-d4 are
summarized below. This data is crucial for proper storage, handling, and experimental design.
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Property

Value

Reference

Molecular Formula

C18DaH16CIN304S

[3]

Molecular Weight

413.912 g/mol

[3]

Accurate Mass

413.111

[3]

Synonyms

5-Chloro-N-[(2R)-2-hydroxy-3-
[[4-(3-0x0-4-
morpholinyl)phenyllamino]prop
yl]-2-thiophenecarboxamide-d4

[1]3]

Product Format

Neat

[3]

Safety and Hazard Information

Based on the safety data for Rivaroxaban-d4 and Rivaroxaban, the following hazards should

be considered when handling Decarbonyl Rivaroxaban-d4. It is imperative to treat this

compound with the appropriate precautions as a substance of unknown potency.[4]

Hazard Identification

The GHS hazard classifications for the closely related compound, Rivaroxaban-d4, are as

follows:

Hazard Class

Hazard Statement

Acute Toxicity (Oral)

H302: Harmful if swallowed

Acute Toxicity (Inhalation)

H332: Harmful if inhaled

Skin Irritation

H315: Causes skin irritation

Eye Irritation

H319: Causes serious eye irritation

Chronic Aquatic Toxicity

H411: Toxic to aquatic life with long lasting

effects

Data extrapolated from Rivaroxaban-d4 Safety Data Sheet.[5]
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First-Aid Measures

In the event of exposure, the following first-aid procedures are recommended. Medical

attention should be sought immediately.

Exposure Route

First-Aid Procedure

Reference

Inhalation

Move the person to fresh air. If
breathing is difficult, provide

artificial respiration.

[4115]

Skin Contact

Immediately wash the affected
area with soap and plenty of
water. Remove contaminated

clothing.

[4]115]

Eye Contact

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and

easy to do. Continue rinsing.

[4]115]

Ingestion

Do NOT induce vomiting.
Rinse mouth with water. Never
give anything by mouth to an

unconscious person.

[4]

Experimental Protocols and Handling

While specific experimental protocols for Decarbonyl Rivaroxaban-d4 are not detailed in the

available safety literature, the following guidelines for safe handling and storage are based on

best practices for similar chemical compounds in a research setting.

Personal Protective Equipment (PPE)

A logical workflow for donning and using appropriate PPE is essential for minimizing exposure.
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Preparation Donning Sequence Safe Handling

Assess Chemical > Select Appropriate Lab Coat/ > Gloves > Safety Glasses/ > Respirator | | Handle Decarbonyl
Hazards PPE Gown (Inspect First) Goggles (If Required) Rivaroxaban-d4

4

Click to download full resolution via product page

Figure 1: Recommended Personal Protective Equipment (PPE) Workflow.

Handling and Storage

» Handling: Use in a well-ventilated area, preferably within a chemical fume hood.[5] Avoid
generating dust.[6] Wash hands thoroughly after handling.[4]

» Storage: Store in a tightly sealed container in a dry and well-ventilated place.[4]
Recommended storage temperature is typically between 2°C to 8°C.[7]

Disposal

Dispose of waste material in accordance with local, state, and federal regulations. Do not allow
the product to enter the sewage system.[5]

Toxicological and Ecological Information

Detailed toxicological and ecotoxicological studies for Decarbonyl Rivaroxaban-d4 are not
available. However, data for the parent compound, Rivaroxaban, and its deuterated form
indicate potential for harm.
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Toxicological Endpoint Finding Reference

Harmful if swallowed or inhaled

Acute Toxicity ) [5]
(data for Rivaroxaban-d4).

Not listed as a carcinogen by
Carcinogenicity IARC, NTP, or OSHA (data for [5]

Rivaroxaban-d4).

Toxic to aquatic life with long-
o lasting effects (data for
Ecotoxicity _ _ [51[6]
Rivaroxaban and Rivaroxaban-

dd4).

Metabolic Context: Rivaroxaban and its Impurity

Decarbonyl Rivaroxaban is an impurity of Rivaroxaban.[1] Rivaroxaban itself is a direct inhibitor
of Factor Xa, a critical enzyme in the coagulation cascade.[2][8] Understanding this relationship
Is important for researchers studying the metabolism and bioanalysis of Rivaroxaban.
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Figure 2: Relationship between Rivaroxaban and its Decarbonyl Impurity.

Conclusion
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While a dedicated Safety Data Sheet for Decarbonyl Rivaroxaban-d4 is not currently
available, a conservative approach to safety and handling is warranted based on the known
hazards of the parent compound and its deuterated analog. Researchers should adhere to the
handling, storage, and disposal guidelines outlined in this document and consult the SDS for
Rivaroxaban and Rivaroxaban-d4 for further details. The use of appropriate personal protective
equipment and sound laboratory practices are paramount to ensure the safety of personnel
and the integrity of research outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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